Cas no 156765-35-4 (Phenanthro[1,2-c]furan-5a(3bH)-ol, 7-ethenyl-4,5,6,7,8,9,9a,9b,10,11-decahydro-7,9b-dimethyl-, (3bR,5aR,7S,9aR,9bS)- (9CI))

Phenanthro[1,2-c]furan-5a(3bH)-ol, 7-ethenyl-4,5,6,7,8,9,9a,9b,10,11-decahydro-7,9b-dimethyl-, (3bR,5aR,7S,9aR,9bS)- (9CI) structure
156765-35-4 structure
Product name:Phenanthro[1,2-c]furan-5a(3bH)-ol, 7-ethenyl-4,5,6,7,8,9,9a,9b,10,11-decahydro-7,9b-dimethyl-, (3bR,5aR,7S,9aR,9bS)- (9CI)
CAS No:156765-35-4
MF:C20H28O2
MW:300.435126304626
CID:209457

Phenanthro[1,2-c]furan-5a(3bH)-ol, 7-ethenyl-4,5,6,7,8,9,9a,9b,10,11-decahydro-7,9b-dimethyl-, (3bR,5aR,7S,9aR,9bS)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phenanthro[1,2-c]furan-5a(3bH)-ol,7-ethenyl-4,5,6,7,8,9,9a,9b,10,11-decahydro-7,9b-dimethyl-,(3bR,5aR,7S,9aR,9bS)- (9CI)
    • Phenanthro[1,2-c]furan-5a(3bH)-ol,7-ethenyl-4,5,6,7,8,9,9a,9b,10,11-decahydro-7,9b-dimethyl-, [3bR-(3ba,5ab,7a,9aa,9bb)]-
    • Saturol
    • CID 101666182
    • Phenanthro[1,2-c]furan-5a(3bH)-ol, 7-ethenyl-4,5,6,7,8,9,9a,9b,10,11-decahydro-7,9b-dimethyl-, (3bR,5aR,7S,9aR,9bS)- (9CI)
    • Inchi: 1S/C20H28O2/c1-4-18(2)8-7-17-19(3)9-5-14-11-22-12-15(14)16(19)6-10-20(17,21)13-18/h4,11-12,16-17,21H,1,5-10,13H2,2-3H3/t16-,17+,18-,19-,20+/m0/s1
    • InChI Key: SNGSHXQSCZHIPB-LJDSDSDDSA-N
    • SMILES: O[C@]12C[C@](C=C)(C)CC[C@@H]1[C@@]1(C)CCC3=COC=C3[C@@H]1CC2

Computed Properties

  • Exact Mass: 300.209
  • Monoisotopic Mass: 300.209
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 474
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.4

Experimental Properties

  • Density: 1.117±0.06 g/cm3(Predicted)
  • Boiling Point: 397.0±42.0 °C(Predicted)
  • pka: 14.89±0.60(Predicted)

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